Cas no 1021091-66-6 ([(2,4-difluorophenyl)methyl](propan-2-yl)amine)

• Product Name: [(2,4-difluorophenyl)methyl](propan-2-yl)amine
• CAS No: 1021091-66-6
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• MDL: MFCD11138909
• CID: 4568117
• PubChem ID: 23548231
• Update Time: 2023-04-06

[(2,4-difluorophenyl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-difluoro-N-(1-methylethyl)-
• [(2,4-difluorophenyl)methyl](propan-2-yl)amine

• MDL： MFCD11138909
• Inchi： 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)5-10(8)12/h3-5,7,13H,6H2,1-2H3
• InChI Key： LVTPOQDGWZBUEY-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 185.101606g/mol
• Monoisotopic Mass: 185.101606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.21g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų